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Compound of Interest

Compound Name: Trestolone Acetate

Cat. No.: B1199451

Disclaimer: This document provides guidance on the proper disposal of Trestolone Acetate
based on publicly available Safety Data Sheets (SDS) and general chemical safety principles.
Researchers, scientists, and drug development professionals must always consult their
institution's Environmental Health and Safety (EHS) department and adhere to all local, state,
and federal regulations, as these supersede any general guidance provided herein.

Trestolone Acetate, also known as 7a-methyl-19-nortestosterone (MENT), is a synthetic
anabolic-androgenic steroid.[1][2] While some safety data sheets may not classify the
substance as hazardous under the Globally Harmonized System (GHS)[3], other product
information states it should be considered hazardous until more information is available.[4]
Furthermore, it is classified as a Schedule 11l compound in the United States.[4] Given its
nature as a potent, physiologically active substance and its self-assessed classification as
"slightly hazardous for water”, a cautious and systematic approach to its disposal is imperative
to ensure personnel safety and environmental protection. Disposal with household waste, as
suggested for small quantities in one SDS, is not an appropriate practice for laboratory or
research settings.

Safety and Classification Data

The following table summarizes key safety and regulatory information for Trestolone Acetate.
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Parameter Information Citation

Trestolone Acetate; 17[3-

Chemical Name (acetyloxy)-7a-methyl-estr-4-
en-3-one
CAS Number 6157-87-5

The substance is not
classified, according to the

GHS Classification Globally Harmonized System
(GHS) provided in the Cayman
SDS.

Not regulated under DOT,

Transport Information o
IMDG, IATA classifications.

Water hazard class 1 (Self-
Environmental Hazards assessment): slightly

hazardous for water.

Regulated as a Schedule I

compound in the United
Special Notes States. Should be considered

hazardous until further data is

available.

Step-by-Step Disposal Protocol

This protocol outlines the necessary procedures for the safe handling and disposal of
Trestolone Acetate waste in a laboratory environment.

Personal Protective Equipment (PPE) and Handling

o PPE Requirement: Always wear appropriate PPE, including chemical-resistant gloves (e.g.,
nitrile), a lab coat, and chemical safety goggles when handling Trestolone Acetate in any
form (solid, liquid, or as waste).

o Ventilation: Handle the compound and its waste in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.
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Waste Segregation and Containerization

Proper segregation is crucial to prevent unintended chemical reactions and to ensure compliant
disposal.

e Solid Waste:

o Collect unused or expired Trestolone Acetate powder, contaminated consumables (e.g.,
weigh boats, pipette tips, wipes), and spill cleanup materials in a dedicated, robust
container with a secure, tight-fitting lid.

o The container must be made of a compatible material (e.g., high-density polyethylene).
e Liquid Waste:

o Collect all solutions containing Trestolone Acetate in a dedicated, leak-proof hazardous
waste container.

o Do not mix this waste stream with other solvents or agueous waste unless compatibility is
confirmed and permitted by your institution's EHS guidelines.

e Chemically Contaminated Sharps:

o Dispose of any needles or blades contaminated with Trestolone Acetate in a designated,
puncture-resistant sharps container labeled for chemically contaminated sharps.

Waste Container Labeling

Accurate labeling is a critical safety and regulatory requirement.

o Immediately label all waste containers with the following information:

o

The words "Hazardous Waste"

The full chemical name: "Trestolone Acetate"

o

o

The approximate concentration and quantity of the waste.

The date when waste was first added to the container (accumulation start date).

[¢]
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o The name of the principal investigator or laboratory contact.

Decontamination Procedures

» Reusable Labware: Decontaminate all non-disposable glassware and equipment that has
been in contact with Trestolone Acetate.

o Triple rinse the equipment with a suitable solvent (e.g., ethanol or acetone) that can
dissolve the compound.

o Collect all rinsate as hazardous liquid waste in the appropriate, labeled container.
o After the solvent rinse, wash the labware thoroughly with soap and water.

o Work Surfaces: Decontaminate work surfaces (e.g., fume hood, benchtop) with an
appropriate solvent followed by a soap and water wash. Collect all cleaning materials (e.g.,
wipes) as solid hazardous waste.

Spill Management

In the event of a spill, prioritize safety and containment.
o Alert Personnel: Immediately notify others in the vicinity.

o Containment: If it is safe to do so, contain the spill using an inert absorbent material such as
vermiculite, sand, or a commercial spill kit. Do not allow the material to enter drains or
waterways.

e Cleanup: Carefully collect the absorbent material and any contaminated debris into your
designated solid hazardous waste container.

o Decontaminate: Clean the spill area thoroughly as described in the decontamination
procedure above.

o Large Spills: For large spills, evacuate the area and immediately contact your institution's
EHS office for emergency response.

Final Disposal
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o Storage: Store sealed and labeled hazardous waste containers in a designated Satellite
Accumulation Area within your laboratory. Ensure containers are kept closed except when
adding waste.

o EHS Pickup: Arrange for the disposal of all Trestolone Acetate waste through your
institution's EHS-approved hazardous waste management program. Complete all required
paperwork and schedule a waste pickup as per your facility's procedures.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of
Trestolone Acetate waste streams in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1199451?utm_src=pdf-body
https://www.benchchem.com/product/b1199451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Waste Generation Point

1. Identify Waste| Type
Solid Waste o :
(e.g., powder, contaminated wipes Liquid Waste Contaminated Sharps
= PPE' T ' (e.g., solutions, solvent rinsate) (e.g., needles, blades)

2. Segre

jate & Contain

Place in dedicated, Place in dedicated,

sealed container for

Place in puncture-resistant
leak-proof container for
liquid chemical waste.

'‘Chemically Contaminated
Sharps' container.

solid chemical waste.

3. Label Container

Label Clearly:
- 'Hazardous Waste'
- 'Trestolone Acetate'
- Concentration & Quantity
- Accumulation Date

4. Final Pisposal

Store in designated
Satellite Accumulation Area

Contact EHS for
Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Trestolone Acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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